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Compound of Interest

Compound Name: 4-Chloropicolinic Acid

Cat. No.: B151655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 4-Chloropicolinic acid
(CAS No. 5470-22-4). The information is compiled from publicly available Safety Data Sheets

(SDS) to assist in the safe handling, storage, and use of this compound in a research and

development setting.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 4-Chloropicolinic
acid. This data is essential for understanding the compound's behavior under various

laboratory conditions.
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Property Value Source(s)

Molecular Formula C₆H₄ClNO₂ [1]

Molecular Weight 157.55 g/mol [1]

Physical State Solid [1]

Appearance White solid [2]

Melting Point 181°C [3]

Boiling Point 308.0 ± 22.0 °C at 760 mmHg [3]

Density 1.5 ± 0.1 g/cm³ [3]

Flash Point 140.1 ± 22.3 °C [3]

Purity Typically >95% [1]

Toxicological Information
While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%) are not available in the reviewed public SDSs, the compound is classified

based on its hazardous properties.[1] The primary routes of exposure are inhalation, eye

contact, skin contact, and ingestion.[1]

Symptoms related to overexposure may include:

Skin Contact: Inflammation, itching, scaling, reddening, blistering, or pain.[1]

Eye Contact: Redness, pain, and potential for severe eye damage.[1]

Inhalation: Irritation of the lungs and respiratory system.[1]

Carcinogenicity information from major regulatory bodies is as follows:

IARC: Not classified.[1]

NTP: Not listed.[1]
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OSHA: Not listed.[1]

Hazard Identification and GHS Classification
4-Chloropicolinic acid is classified under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals. The following table outlines its hazard categories

and corresponding statements.

GHS Classification Hazard Statement Pictogram Signal Word

Skin irritation

(Category 2)

H315: Causes skin

irritation
Exclamation Mark Warning

Eye irritation

(Category 2A)

H319: Causes serious

eye irritation
Exclamation Mark Warning

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation
Exclamation Mark Warning

Source:[1]

The GHS pictograms and associated hazards are visualized in the diagram below.
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H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Click to download full resolution via product page

GHS Pictogram for 4-Chloropicolinic Acid Hazards

Experimental Protocols
Detailed experimental reports for the toxicological classification of 4-Chloropicolinic acid are

not publicly available. However, the classifications for skin and eye irritation are typically

determined using standardized protocols, such as those outlined by the Organisation for

Economic Co-operation and Development (OECD). The methodologies for these key

experiments are described below.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This test is designed to assess the potential of a substance to cause reversible inflammatory

changes to the skin.
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Methodology:

Test Animals: Healthy, young adult albino rabbits are typically used.[4]

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is

clipped.

Application: A 0.5 g or 0.5 mL amount of the test substance is applied to a small area

(approx. 6 cm²) of the clipped skin under a gauze patch.[4] The patch is secured with tape,

and for a semi-occluded application, the trunk of the animal is wrapped in a material like an

elasticated corset for the exposure period.[4]

Exposure: The exposure duration is typically 4 hours.[4]

Observation: After the exposure period, the patch is removed, and the skin is cleansed of

any residual test substance. Skin reactions (erythema and edema) are evaluated and scored

at 1, 24, 48, and 72 hours after patch removal.[3]

Classification: The Primary Irritation Index (P.I.I.) is calculated based on the average scores

for erythema and edema over the observation period.[5] This index is used to classify the

substance's irritation potential according to GHS criteria.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This test evaluates the potential of a substance to produce reversible or irreversible changes in

the eye.

Methodology:

Test Animals: Healthy, adult albino rabbits with no pre-existing eye defects are used.

Application: A single dose of 0.1 mL of a liquid or 0.1 g of a solid test substance is instilled

into the conjunctival sac of one eye of each animal.[2] The eyelids are gently held together

for about one second. The other eye remains untreated and serves as a control.

Observation: The eyes are examined and scored for ocular reactions (corneal opacity, iris

lesions, and conjunctival redness and swelling) at 1, 24, 48, and 72 hours after instillation.[2]
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Classification: The scores from the observations are used to calculate a "modified maximum

average score" which determines the irritancy classification of the substance according to

GHS criteria.[2]

Handling, Storage, and Emergency Procedures
Proper handling and storage are critical to ensure safety. The following sections provide

guidance based on standard precautionary statements.

Precautions for Safe Handling:
Avoid contact with skin, eyes, and clothing.[1]

Wash hands and skin thoroughly after handling.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Use only outdoors or in a well-ventilated area.[1]

Wear appropriate personal protective equipment (PPE), including protective gloves,

protective clothing, and eye/face protection.[1]

Conditions for Safe Storage:
Store in a tightly-closed container.[1]

Store in a cool, dry, and well-ventilated place.[1]

Keep away from incompatible substances, such as strong oxidizing agents.[1]

Store locked up.[1]

Accidental Release Measures (Spill Workflow)
In the event of a spill, a structured response is necessary to mitigate exposure and

contamination. The logical workflow for handling a spill is outlined below.
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Logical Workflow for Handling a 4-Chloropicolinic Acid Spill
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Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations. Waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste.[1] Dispose of contents and container to an approved waste

disposal plant.[1]

Disclaimer: This document is intended for informational purposes only and is based on publicly

available Safety Data Sheets. It is not a substitute for a comprehensive risk assessment. Users

should always consult the most current SDS provided by their supplier before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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